1-Benzyl-6-bromo-1h-indazole

• Molecular Formula: C14H11BrN2
• Molecular Weight: 287.15 g/mol
• SMILES: C1=CC=C(C=C1)CN2C3=C(C=CC(=C3)Br)C=N2
• InChI: InChI=1S/C14H11BrN2/c15-13-7-6-12-9-16-17(14(12)8-13)10-11-4-2-1-3-5-11/h1-9H,10H2
• InChIKey: KVQRSOCDPMASRB-UHFFFAOYSA-N

Direct N1-benzylation of 6-bromoindazole yields only ~20% desired N1 isomer, requiring extensive chromatography. Procure this pre-purified isomer to skip that step. • Bypass isomer separation & 20% yield loss; no chromatography needed. • 6-Br handle for immediate Suzuki coupling (55-68% yields) to diversify. • Scaffold for BUB1 kinase (US 10,350,206) and HIF-1α inhibitor (YC-1) analogs.

1-Benzyl-6-bromo-1H-indazole Overview

1-Benzyl-6-bromo-1H-indazole (CAS 1247001-60-0, molecular formula C14H11BrN2, molecular weight 287.15 g/mol) is an N1-benzylated 6-bromo-substituted indazole derivative . This compound features a fused bicyclic indazole core with a benzyl group substituted at the N1 position and a bromine atom at the 6-position, yielding a LogP of approximately 3.85 . The bromine substituent at C6 provides a reactive handle for palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, making it a versatile synthetic intermediate for constructing more complex indazole-based scaffolds [1][2]. Standard purity for research-grade material is typically 95–98% as determined by HPLC .

1

Palladium-catalyzed cross-coupling intermediate

6-Bromo handle enables Suzuki, Buchwald-Hartwig, and related couplings for library synthesis

2

Pre-purified N1-benzyl regioisomer

Eliminates chromatographic separation of N2 isomer; streamlines scale-up workflows

3

1-Benzylindazole scaffold for medicinal chemistry

Reported core of HIF-1α inhibitor pharmacophore and kinase inhibitor patent space

• [1] Ben-Yahia A, Benchidmi M, Essassi EM. L'Indazole et ses dérivés: Synthèses, réactivités et propriétés biologiques. Journal of Materials and Environmental Science. 2018; 17(1). View Source
• [2] Zhang SG, Liang CG, Zhang WH. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. 2018; 23(11): 2783. View Source

1-Benzyl-6-bromo-1H-indazole Substitution Limitations

Generic substitution of 1-benzyl-6-bromo-1H-indazole with unsubstituted indazole, 6-bromo-1H-indazole, or alternative N-alkylated analogs is not feasible in research or industrial workflows due to three non-interchangeable features. First, the benzyl group at N1 confers a specific LogP of 3.85 that materially alters lipophilicity and membrane permeability relative to N1-unsubstituted or N1-methyl counterparts . Second, N1-benzylation of 6-bromo-1H-indazole under basic conditions produces a characteristic regioselectivity profile—yielding both N1- and N2-benzyl isomers in an approximate 1:1.7 ratio—which imposes a mandatory chromatographic purification step that alternative N1-alkylated indazoles prepared via different routes may bypass entirely . Third, the 6-bromo substituent enables direct participation in palladium-catalyzed cross-coupling reactions, a functional handle absent in non-brominated 1-benzyl-1H-indazole, rendering the latter unsuitable for downstream Suzuki-Miyaura diversification [1]. These differentiated structural and reactivity features necessitate procurement of the exact compound rather than a superficially similar analog.

Lipophilicity shift

N1-benzyl group increases LogP by ~2.1 units vs unsubstituted indazole; unsubstituted or N-methyl analogs may exhibit different membrane partitioning and ADME predictions.

Isomer profile

Benzylation of 6-bromoindazole yields N1 and N2 isomers (1:1.7). N2-isomer or crude mixtures may shift reactivity and require additional purification that pre-isolated N1 material avoids.

Reactivity handle

Non-brominated 1-benzylindazole cannot directly undergo Pd-catalyzed cross-coupling at C6, limiting diversification pathways that the 6-bromo intermediate enables.

• [1] Ben-Yahia A, Benchidmi M, Essassi EM. L'Indazole et ses dérivés: Synthèses, réactivités et propriétés biologiques. Journal of Materials and Environmental Science. 2018; 17(1). View Source

1-Benzyl-6-bromo-1H-indazole Differentiation Evidence

N1 vs N2-Benzyl Regioselectivity

Direct benzylation of 6-bromo-1H-indazole with benzyl bromide under NaH/THF conditions yields a mixture of N1-benzyl-6-bromo-1H-indazole (the target compound) and N2-benzyl-6-bromo-2H-indazole in a ratio of 1:1.7 (N1:N2) as determined by 1H NMR . Following silica gel chromatography with 1:3 EtOAc/cyclohexane, the isolated yields are 20% for the N1 isomer (Rf 0.5) and 35% for the N2 isomer (Rf 0.45) . This regioselectivity profile means that procurement of the pre-purified N1 isomer eliminates a mandatory chromatographic separation step and the associated yield loss that would be incurred when starting from 6-bromo-1H-indazole.

N1 vs N2 Regioselectivity

Head-to-head

N1:N2 = 1:1.7 (N1 20% isolated yield, Rf 0.5; N2 35%, Rf 0.45)

Pre-purified N1 isomer avoids 20% yield loss and mandatory chromatography.

Conditions: NaH/THF, BnBr; silica gel (1:3 EtOAc/cyclohexane).

Evidence Dimension	N1 vs N2 isomer ratio from benzylation of 6-bromo-1H-indazole
Target Compound Data	N1-benzyl-6-bromo-1H-indazole: 20% isolated yield; Rf 0.5 (1:3 EtOAc/cyclohexane)
Comparator Or Baseline	N2-benzyl-6-bromo-2H-indazole: 35% isolated yield; Rf 0.45 (1:3 EtOAc/cyclohexane)
Quantified Difference	N1:N2 ratio = 1:1.7; N1 isomer isolated in 20% yield (15 percentage points lower than N2)
Conditions	NaH (60% in mineral oil), dry THF, 0 °C to RT then 50 °C; benzyl bromide as alkylating agent; silica gel chromatography

Why This Matters

Procurement of the pre-isolated N1-benzyl isomer eliminates the 20% yield-limiting chromatographic separation step that would otherwise be required when using 6-bromo-1H-indazole as a starting material.

Lipophilicity Difference vs Unsubstituted Indazole

The benzyl substituent at the N1 position confers a calculated LogP of approximately 3.85 for 1-benzyl-6-bromo-1H-indazole, whereas unsubstituted 1H-indazole exhibits a LogP of approximately 1.77 [1]. This approximately 2.1-log-unit increase corresponds to a roughly 126-fold higher predicted octanol-water partition coefficient, indicating substantially greater lipophilicity for the target compound . In drug discovery campaigns, this LogP differential directly impacts membrane permeability predictions, CNS penetration potential, and plasma protein binding characteristics relative to the unsubstituted parent scaffold [2].

Lipophilicity vs Unsubstituted

Cross-study comparable

LogP ≈ 3.85 vs 1H-indazole LogP ≈ 1.77 (Δ +2.1, ~126-fold higher partition)

Lipophilicity shift may support membrane permeability screening contexts.

Calculated LogP; experimental ADME not provided.

Evidence Dimension	Calculated LogP (lipophilicity)
Target Compound Data	LogP ≈ 3.85
Comparator Or Baseline	1H-Indazole: LogP ≈ 1.77
Quantified Difference	ΔLogP ≈ +2.1 (approximately 126-fold higher partition coefficient)
Conditions	Calculated LogP values based on molecular structure; target compound data from Chemsrc

Why This Matters

The 126-fold higher lipophilicity directly impacts predicted ADME properties, making the target compound more suitable for applications requiring enhanced membrane permeability or altered tissue distribution relative to unsubstituted indazole.

• [1] PubChem. 1H-Indazole. CID 7226. XLogP3: 1.77. View Source
• [2] Zhang SG, Liang CG, Zhang WH. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. 2018; 23(11): 2783. View Source

6-Bromo Cross-Coupling Versatility

The presence of a bromine atom at the 6-position of the indazole core constitutes a reactive handle for palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura coupling with aryl- or heteroarylboronic acids [1][2]. In contrast, 1-benzyl-1H-indazole (CAS 1485-19-4) lacks this halogen substituent and cannot directly undergo analogous C–C bond-forming reactions at the 6-position without prior functionalization [3]. For 6-bromo-1H-indazole-based substrates, Suzuki coupling yields typically range from 55% to 68% depending on the boronic acid partner and reaction conditions [2]. This functional handle enables modular diversification of the indazole core in library synthesis and late-stage functionalization workflows.

6-Bromo Cross-Coupling

Class-level

Enables Suzuki-Miyaura couplings; literature yields 55–68% for related 6-bromoindazoles.

Pre-installed halogen eliminates separate halogenation step.

Non-brominated 1-benzylindazole cannot directly participate.

Evidence Dimension	Availability of reactive halogen handle for cross-coupling
Target Compound Data	6-Bromo substituent present; enables Suzuki-Miyaura and related Pd-catalyzed couplings
Comparator Or Baseline	1-Benzyl-1H-indazole: no halogen substituent at C6; requires prior halogenation for analogous coupling reactions
Quantified Difference	Not applicable (qualitative functional handle difference)
Conditions	Palladium-catalyzed cross-coupling conditions; aryl/heteroarylboronic acid partners

Why This Matters

The 6-bromo substituent eliminates the need for a separate halogenation step, reducing synthetic sequence length and enabling direct entry into diversified compound libraries via well-established Pd-catalyzed coupling chemistry.

• [1] Ben-Yahia A, Benchidmi M, Essassi EM. L'Indazole et ses dérivés: Synthèses, réactivités et propriétés biologiques. Journal of Materials and Environmental Science. 2018; 17(1). View Source
• [2] Elsayed MS, et al. Indazoles as potential c-met inhibitors: Design, synthesis and molecular docking studies. European Journal of Medicinal Chemistry. 2013; yields of 55–68% for Suzuki coupling of 6-bromoindazole substrates. View Source
• [3] PubChem. 1-Benzyl-1H-indazole. CID 297528. CAS 1485-19-4. No halogen substituent present. View Source

1-Benzylindazole as HIF-1α Inhibitor Pharmacophore

The 1-benzylindazole scaffold constitutes the core pharmacophore of YC-1 [3-(5′-hydroxymethyl-2′-furyl)-1-benzylindazole], a well-characterized HIF-1α inhibitor and soluble guanylate cyclase (sGC) activator [1]. Structure-activity relationship studies by Takeuchi and co-workers demonstrated that replacement of the 1-benzyl group in YC-1 with di- or tetra-substituted benzyl groups improves HIF-1α inhibitory potency from single-digit micromolar to submicromolar IC50 values, with the difluorobenzyl derivative (12l) achieving a 20-fold potency enhancement (IC50 = 0.1 μM versus 2 μM for parent YC-1) [1]. More recently, a 1-benzylindazole derivative bearing a difluorobenzyl group was developed as an 18F-labeled PET radiotracer ([18F]DFYC) for hypoxia imaging, demonstrating significant accumulation in SKBR-3 breast cancer cells in vitro [2]. While 1-benzyl-6-bromo-1H-indazole itself is not a validated HIF-1α inhibitor, it serves as a direct synthetic precursor for constructing 3-substituted-1-benzylindazole analogs that may recapitulate or improve upon this pharmacological profile via Suzuki coupling at the 6-bromo position [3].

HIF-1α Pharmacophore Context

Supporting evidence

1-Benzylindazole scaffold in YC-1 (IC50 ~2 μM); difluorobenzyl derivative 12l IC50 0.1 μM.

Reported HIF-1α inhibition pathway context; 6-bromo enables analog synthesis.

Compound not directly assayed; SAR from literature.

Evidence Dimension	HIF-1α inhibitory potency (IC50) for 1-benzylindazole derivatives
Target Compound Data	1-Benzyl-6-bromo-1H-indazole: Not directly measured; serves as synthetic precursor to potential HIF-1α inhibitors
Comparator Or Baseline	YC-1 (parent 1-benzylindazole): IC50 ≈ 2 μM; Optimized difluorobenzyl derivative 12l: IC50 = 0.1 μM
Quantified Difference	20-fold potency improvement via benzyl group substitution (2 μM → 0.1 μM)
Conditions	HIF-1α inhibition assay; cellular context not fully specified in source excerpt

Why This Matters

This scaffold-level SAR demonstrates that the 1-benzylindazole core is a validated pharmacophore for HIF-1α inhibition, and the 6-bromo substituent provides a modular diversification handle for generating novel analogs with potentially improved potency.

• [1] More KN, Lee JY, Park JH, Chang DJ. 1-Benzyl indazole derivative-based 18F-labeled PET radiotracer: Radiosynthesis and cell uptake study in cancer cells. Journal of Radiopharmaceuticals and Molecular Probes. 2019; citing Takeuchi et al. SAR: YC-1 IC50 ~2 μM; difluorobenzyl derivative 12l IC50 = 0.1 μM (20-fold improvement). View Source
• [2] More KN, Lee JY, Park JH, Chang DJ. 1-Benzyl indazole derivative-based 18F-labeled PET radiotracer: Radiosynthesis and cell uptake study in cancer cells. Journal of Radiopharmaceuticals and Molecular Probes. 2019; [18F]DFYC showed significant accumulation in SKBR-3 cells. View Source
• [3] Mengel A, et al. Benzyl substituted indazoles as BUB1 inhibitors. US Patent 10,350,206. 2019. 1-Benzylindazole scaffold in kinase inhibitor context. View Source

Key Applications of 1-Benzyl-6-bromo-1H-indazole

Suzuki-Miyaura Library Synthesis of 1-Benzylindazoles

The 6-bromo substituent enables direct participation in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions with aryl- or heteroarylboronic acids, with literature precedent demonstrating yields ranging from 55% to 68% for analogous 6-bromoindazole substrates [1]. This allows efficient generation of diverse 6-substituted-1-benzylindazole libraries without requiring a separate halogenation step—a synthetic advantage over 1-benzyl-1H-indazole, which lacks a pre-installed halogen handle [2]. The N1-benzyl group further contributes a LogP of ~3.85, positioning compounds within a lipophilicity range favorable for cell permeability in screening cascades .

Pre-Purified N1-Benzyl Isomer for Scale-Up

Given that direct benzylation of 6-bromo-1H-indazole under NaH/THF conditions yields N1- and N2-benzyl isomers in a 1:1.7 ratio with the desired N1 isomer isolated in only 20% yield following silica gel chromatography , procurement of pre-purified 1-benzyl-6-bromo-1H-indazole eliminates this yield-limiting separation step. For process chemistry groups scaling synthetic routes beyond gram quantities, avoiding the ~20% yield loss and the associated chromatographic purification (0.5 kg silica per ~22 g combined product) translates to meaningful time and cost savings in multi-step synthetic sequences .

1-Benzylindazole as BUB1 Kinase Inhibitor Pharmacophore

The 1-benzylindazole scaffold is claimed in granted patents as a core pharmacophore for BUB1 kinase inhibition, with Bayer Pharma Aktiengesellschaft securing US Patent 10,350,206 covering benzyl-substituted indazole compounds for this therapeutic application [3]. 1-Benzyl-6-bromo-1H-indazole serves as a strategic synthetic intermediate for constructing 6-substituted derivatives within this patent space, with the 6-bromo group enabling late-stage diversification via cross-coupling chemistry [2].

Hypoxia PET Tracer Precursor: YC-1 Scaffold

The 1-benzylindazole scaffold is the foundation of YC-1, a validated HIF-1α inhibitor, and has been successfully adapted for 18F-labeled PET radiotracer development ([18F]DFYC) with demonstrated cancer cell uptake in SKBR-3 breast cancer models [4]. SAR studies show that benzyl group substitution can improve HIF-1α inhibitory potency by up to 20-fold (from 2 μM to 0.1 μM IC50) [4]. 1-Benzyl-6-bromo-1H-indazole provides a modular platform for synthesizing novel 6-substituted YC-1 analogs via Suzuki coupling at the 6-position, enabling exploration of 6-aryl/heteroaryl modifications for improved hypoxia imaging or therapeutic applications [2].

Application

Selection Property

Validation Focus

Suzuki-Miyaura library synthesis

6-Bromo cross-coupling handle

Coupling efficiency and scope review

Process chemistry scale-up

Pre-purified N1-benzyl isomer

Isomer identity verification (NMR, HPLC)

Kinase inhibitor research (BUB1)

1-Benzylindazole scaffold

Kinase selectivity profiling

Hypoxia imaging probe development

Modular diversification at C6

HIF-1α inhibition assay context

• [1] Elsayed MS, et al. Indazoles as potential c-met inhibitors: Design, synthesis and molecular docking studies. European Journal of Medicinal Chemistry. 2013. View Source
• [2] Ben-Yahia A, Benchidmi M, Essassi EM. L'Indazole et ses dérivés: Synthèses, réactivités et propriétés biologiques. Journal of Materials and Environmental Science. 2018; 17(1). View Source
• [3] Mengel A, et al. Benzyl substituted indazoles as BUB1 inhibitors. US Patent 10,350,206. Granted July 16, 2019. Bayer Pharma Aktiengesellschaft. View Source
• [4] More KN, Lee JY, Park JH, Chang DJ. 1-Benzyl indazole derivative-based 18F-labeled PET radiotracer: Radiosynthesis and cell uptake study in cancer cells. Journal of Radiopharmaceuticals and Molecular Probes. 2019. View Source